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Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396

Introduction: C.l. Disperse Red 54 (C.I. 11131) is a single azo-class disperse dye known for
producing a yellow-red to scarlet shade.[1] As a non-ionic dye with low water solubility, it is
suitable for dyeing hydrophobic synthetic fibers like polyester, nylon, and acrylics.[2][3][4] Its
application on these fibers is achieved through a process where the dye, in a fine dispersion,
transfers from an aqueous bath into the amorphous regions of the fiber.[5] This process is
highly dependent on temperature, pH, and the use of auxiliary chemicals to facilitate dye
penetration and ensure level dyeing.

Application on Nylon (Polyamide): The use of disperse dyes like Disperse Red 54 on nylon
offers a significant advantage in overcoming "barré," or unevenness, which can be a challenge
with acid dyes due to variations in the fiber.[6] Disperse dyes exhibit excellent migration and
leveling properties on nylon.[6] However, this same mobility results in a key limitation: the wet
fastness properties, particularly wash fastness, are generally poor to moderate, especially in
deeper shades.[6][7] Consequently, the application of Disperse Red 54 on nylon is typically
recommended for pale to medium shades on items that do not require frequent or harsh
washing, such as lingerie.[6] The fastness to light is generally rated as moderate to good.[7]
Dyeing is typically carried out at the boil (around 100°C) in a slightly acidic dye bath.[8][9]

Application on Acrylic Fibers: While cationic (basic) dyes are the primary choice for dyeing
acrylic fibers to achieve bright, deep shades with high fastness, disperse dyes can be
effectively used for pale to medium shades.[10][11] Disperse Red 54 exhibits a low dyeing rate
on acrylic fibers, which makes it more suitable for lighter coloration.[1] The dye uptake can be
enhanced by dyeing at higher temperatures (though shrinkage must be considered above
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110°C) or by using a carrier, which acts as a plasticizing agent to open the fiber structure.[10]
[12] The fastness properties of disperse dyes on acrylics are generally superior to those on
nylon, with washing fastness rated as very good and light fastness as good.[7]

Data Presentation

Table 1: Recommended Dyeing Parameters for C.I. Disperse Red 54

Parameter Nylon Fiber Acrylic Fiber Source
) High-Temperature Carrier or High-

Dyeing Method [1112][13]
Exhaust Temperature Exhaust

Optimal pH 45-55 40-7.0 [3][14]
95 - 100°C 100 - 105°C (to avoid

Temperature ) ] [9][10]
(Atmospheric) shrinkage)

Dispersing Agent,

o Dispersing Agent, Carrier (optional),
Auxiliaries , [2][9][15]
Leveling Agent Retarder (for
levelness)

Table 2: Fastness Properties of C.I. Disperse Red 54
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Fastness Test Fiber Type AATCC Rating  ISO Rating Source
Light (Xenon Arc)  General 6-7 [14]
Washing General 5 4-5 [1][14]
Nylon - Poor to Fair [7]
Acrylic - Very Good [7]
Sublimation
) General 4-5 4 [11[14]
(Ironing)
Perspiration General 5 4-5 [1]
Rubbing
] General 4-5 [14]
(Crocking) - Wet
Rubbing
General 4 [14]

(Crocking) - Dry

Note: Ratings are on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number

indicates better fastness.

Experimental Protocols

Protocol 1: Exhaust Dyeing of Nylon Fabric with C.I.

Disperse Red 54

Objective: To dye nylon fabric to a level, pale-to-medium shade using an atmospheric exhaust

dyeing method.

Materials and Equipment:

Nylon 6 or 6,6 fabric

C.l. Disperse Red 54 dye powder

Non-ionic dispersing agent

Leveling agent
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e Acetic acid (to adjust pH)

» Sodium hydrosulfite and non-ionic detergent (for reduction clearing, optional)
o Laboratory dyeing machine (e.g., beaker dyer)

o Beakers, graduated cylinders, and magnetic stirrer

e pH meter

o Deionized water

Methodology:

» Fabric Preparation (Scouring):

[e]

Prepare a scouring bath with 1-2 g/L of a non-ionic detergent.

o

Immerse the nylon fabric at a liquor-to-goods ratio (L:R) of 20:1.

[¢]

Heat the bath to 70-80°C and run for 30 minutes to remove any oils or impurities.[9]

[¢]

Rinse the fabric thoroughly with hot water, then cold water, until the rinse water is clear.[9]
» Dye Dispersion and Bath Preparation:

o Accurately weigh the required amount of Disperse Red 54 (e.g., 1.0% on weight of fabric,

owf).

o Create a smooth paste with a small amount of dispersing agent and warm water (40-
50°C).[9] Gradually add more warm water while stirring to create a fine, stable dispersion.

o Fill the dyeing vessel to the required volume (L:R 20:1) with deionized water.
o Add 1 g/L dispersing agent and 0.5-1.0 g/L leveling agent to the dyebath.
o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[3][9]

o Add the prepared dye dispersion to the bath and stir.
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» Dyeing Process:

o

Introduce the scoured, wetted nylon fabric into the dye bath at 40-50°C.[9]

[¢]

Raise the temperature to 95-100°C at a rate of 1-2°C per minute.[9]

[¢]

Hold at this temperature for 45-60 minutes, ensuring gentle agitation.[9]

[e]

Cool the bath slowly to 60-70°C before draining.
e Rinsing and After-treatment (Reduction Clearing):

o Rinse the dyed fabric thoroughly with warm water, followed by cold water, to remove loose
surface dye.[9]

o For improved wet fastness, a reduction clearing process is recommended. Prepare a new
bath with 2 g/L sodium hydrosulfite and 2 g/L non-ionic detergent.

o Treat the fabric at 60-70°C for 15-20 minutes.[9]

o Rinse thoroughly with hot and then cold water and dry.

Protocol 2: Carrier Dyeing of Acrylic Fabric with C.I.
Disperse Red 54

Objective: To dye acrylic fabric to a level, pale-to-medium shade using a carrier-assisted
exhaust dyeing method at the boil.

Materials and Equipment:

Acrylic fabric

C.l. Disperse Red 54 dye powder

Non-ionic dispersing agent

Dyeing carrier (e.g., benzyl alcohol based)
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» Retarding agent (optional, for levelness)

e Acetic acid and sodium acetate (for pH buffer)

o Laboratory dyeing machine, beakers, pH meter, etc. (as in Protocol 1)
Methodology:

o Fabric Preparation (Scouring):

o Scour the acrylic fabric similarly to nylon (Protocol 1, Step 1) to remove spinning oils and
impurities.[16]

e Dye Dispersion and Bath Preparation:
o Prepare the dye dispersion as described in Protocol 1, Step 2.
o Prepare the dyebath (L:R 20:1) with deionized water.
o Add 1 g/L dispersing agent, 2-4 g/L dyeing carrier, and a retarding agent if necessary.

o Create a buffer to maintain the pH at approximately 4.5 by adding acetic acid and sodium
acetate.[11]

o Add the prepared dye dispersion to the bath.
e Dyeing Process:
o Introduce the scoured, wetted acrylic fabric into the dye bath at 60°C.

o Raise the temperature to the boil (100°C) at a controlled rate of 1°C per minute. Careful
temperature control is critical for level dyeing of acrylics.[17]

o Hold at the boil for 60-90 minutes.

o Cool the bath slowly to 70°C (no faster than 1.5°C/min) before draining. Rapid cooling can
set creases in acrylic fabric.

e Rinsing and After-treatment:
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o Rinse the dyed fabric extensively, first in warm water (around 60°C) and then in cold

water, to remove all residual carrier and unfixed dye.

o A final wash with a non-ionic detergent at 60°C for 15 minutes can be performed to further

improve fastness.

o Rinse and dry the fabric.

Visualizations
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Caption: Experimental workflow for exhaust dyeing of nylon with Disperse Red 54.
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Caption: Experimental workflow for carrier dyeing of acrylic with Disperse Red 54.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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